Cas no 90279-39-3 (Quinoline, 8-bromo-, 1-oxide)

Quinoline, 8-bromo-, 1-oxide structure
Quinoline, 8-bromo-, 1-oxide structure
Product Name:Quinoline, 8-bromo-, 1-oxide
CAS No:90279-39-3
MF:C9H6BrNO
MW:224.054041385651
CID:790316
PubChem ID:13172077
Update Time:2025-04-19

Quinoline, 8-bromo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-bromo-, 1-oxide
    • 8-bromo-1-oxidoquinolin-1-ium
    • DTXSID30524567
    • 8-Bromo-1-oxo-1lambda~5~-quinoline
    • 90279-39-3
    • 8-bromoquinoline N-oxide
    • Inchi: 1S/C9H6BrNO/c10-8-5-1-3-7-4-2-6-11(12)9(7)8/h1-6H
    • InChI Key: DCMSRJCCVQNZMI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=CC=C[N+](=C21)[O-]

Computed Properties

  • Exact Mass: 222.96328g/mol
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 25.5Ų
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